Cas no 7476-80-4 (3-methylphenyl butanoate)

• Product Name: 3-methylphenyl butanoate
• CAS No: 7476-80-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 980303
• PubChem ID: 346241
• Update Time: 2025-04-19

3-methylphenyl butanoate Chemical and Physical Properties

Names and Identifiers

• 3-methylphenyl butanoate
• Butyric acid 3-methylphenyl ester
• Butyric acid, m-tolyl ester
• m-Cresyl butanoate
• NSC404401
• Butyric acid, 3-methylphenyl ester
• NSC-404401
• (3-methylphenyl)butanoate
• 7476-80-4
• 3-Methylphenyl butyrate #
• butyric acid m-tolyl ester
• SCHEMBL4810160
• DTXSID40323604
• GYQSJJGXMUTZPU-UHFFFAOYSA-N
• Butanoic acid, 3-methylphenyl ester

• Inchi： 1S/C11H14O2/c1-3-5-11(12)13-10-7-4-6-9(2)8-10/h4,6-8H,3,5H2,1-2H3
• InChI Key： GYQSJJGXMUTZPU-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 249.6°C at 760 mmHg
• Flash Point: 95.2°C
• Refractive Index: 1.497
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters